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Abstract
Dinitromethane (CH₂N₂O₄) is a nitroalkane of interest in various chemical syntheses.

However, a comprehensive understanding of its environmental fate and toxicological profile is

crucial for safe handling, risk assessment, and potential drug development applications. This

technical guide synthesizes the currently available information on dinitromethane, focusing on

its physicochemical properties, environmental behavior, and toxicological characteristics. A

significant finding of this review is the profound lack of empirical data for dinitromethane
across most environmental and toxicological endpoints. This guide highlights these data gaps

and provides standardized experimental protocols that can be employed to generate the

necessary data.

Physicochemical Properties
A clear understanding of the physical and chemical properties of a compound is fundamental to

predicting its environmental distribution and potential for biological interaction. The available

data for dinitromethane is summarized below.
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Property Value Reference

Molecular Formula CH₂N₂O₄ [1]

Molecular Weight 106.04 g/mol [1]

Appearance Colorless liquid [2]

Odor Weak pleasant odor [2]

Boiling Point 39-40 °C at 2 mmHg [2]

Density 1.501 g/cm³ [3]

pKa 3.57 [No direct citation available]

Stability

Relatively stable at room

temperature; can be stored for

months at 0 °C. May

decompose explosively upon

shock, friction, or concussion.

[2]

Environmental Fate and Ecotoxicology
There is a significant lack of empirical data regarding the environmental fate and ecotoxicology

of dinitromethane. Safety Data Sheets for dinitromethane explicitly state that no data is

available for persistence and degradability, bioaccumulative potential, mobility in soil, and

toxicity to aquatic organisms[3]. While information on related nitroaromatic compounds exists,

direct extrapolation to dinitromethane is not scientifically sound.

To address these knowledge gaps, the following experimental protocols are recommended.

Recommended Experimental Protocols for
Environmental Fate Assessment
The potential for microbial degradation of dinitromethane in soil and water is a critical factor in

its environmental persistence.

Methodology: OECD Guideline 301: Ready Biodegradability. This series of tests (e.g., 301B

CO₂ Evolution Test, 301F Manometric Respirometry Test) determines the potential for rapid
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and complete biodegradation under aerobic conditions. The test involves incubating

dinitromethane with a microbial inoculum (e.g., from activated sludge) and measuring its

degradation over 28 days by monitoring parameters like CO₂ evolution or oxygen

consumption. For a more detailed understanding, studies using specific bacterial or fungal

strains known to degrade nitroaromatic compounds could be conducted[4][5].

Understanding the partitioning of dinitromethane between soil and water is key to predicting

its leaching potential and bioavailability.

Methodology: OECD Guideline 106: Adsorption - Desorption Using a Batch Equilibrium

Method. This protocol is used to determine the soil organic carbon-water partitioning

coefficient (Koc). The experiment involves equilibrating dinitromethane in an aqueous

solution with a series of well-characterized soils with varying organic carbon content. The

concentration of dinitromethane in the aqueous phase is measured after equilibrium, and

the amount adsorbed to the soil is calculated by difference.

The abiotic degradation of dinitromethane in water through hydrolysis can be an important

removal mechanism.

Methodology: OECD Guideline 111: Hydrolysis as a Function of pH. This test evaluates the

rate of abiotic hydrolysis of dinitromethane in sterile aqueous buffer solutions at different pH

values (typically 4, 7, and 9) and temperatures. The concentration of dinitromethane is

monitored over time using a suitable analytical method like HPLC or GC-MS.

Sunlight can induce the degradation of chemicals in the environment.

Methodology: OECD Guideline 316: Phototransformation of Chemicals in Water – Direct

Photolysis. This method determines the first-order photolysis rate constant and the half-life of

dinitromethane in an aqueous solution when exposed to simulated or natural sunlight[6][7].

The experiment involves irradiating a solution of dinitromethane and monitoring its

concentration over time.

Ecotoxicological Data
As with its environmental fate, there is no available data on the aquatic toxicity of

dinitromethane[3]. The following standard tests are recommended to fill this critical data gap.
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Test Organism Endpoint Recommended Guideline

Fish (e.g., Danio rerio) 96-hour LC50 OECD Guideline 203

Aquatic Invertebrates (e.g.,

Daphnia magna)
48-hour EC50 OECD Guideline 202

Algae (e.g.,

Pseudokirchneriella

subcapitata)

72-hour EC50 OECD Guideline 201

Mammalian Toxicology
A comprehensive toxicological assessment of dinitromethane is severely hampered by the

absence of publicly available data. Safety Data Sheets consistently report "no data available"

for acute toxicity (oral, dermal, inhalation), skin and eye irritation, sensitization, germ cell

mutagenicity, carcinogenicity, and reproductive toxicity[3]. In contrast, some toxicological data

is available for the related compound, nitromethane, but should not be used as a surrogate for

dinitromethane. For instance, the oral LD50 for nitromethane in rats is reported as 1210 ± 322

mg/kg[8].

Recommended Experimental Protocols for Toxicological
Assessment
To characterize the toxicological profile of dinitromethane, a battery of standardized tests is

necessary.

Oral: OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method. This method

involves a stepwise procedure with the use of a minimal number of animals to classify the

substance by oral toxicity.

Dermal: OECD Guideline 402: Acute Dermal Toxicity. This test provides information on

health hazards likely to arise from a short-term exposure by the dermal route[9]. A limit test

at 2000 mg/kg body weight is typically performed first.

Inhalation: OECD Guideline 403: Acute Inhalation Toxicity. This guideline describes methods

to assess the concentration of a substance in air that causes mortality in 50% of exposed
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animals (LC50).

Gene Mutation: OECD Guideline 471: Bacterial Reverse Mutation Test (Ames Test). This in

vitro assay uses strains of Salmonella typhimurium and Escherichia coli to detect point

mutations, which are an indication of a substance's mutagenic potential[10][11][12].

Chromosomal Aberration: OECD Guideline 473: In Vitro Mammalian Chromosomal

Aberration Test. This test identifies substances that cause structural chromosome

aberrations in cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells.

While long-term carcinogenicity studies in rodents (OECD Guidelines 451 and 453) are the

gold standard, preliminary in vitro assays can provide an indication of carcinogenic potential.

Cell Transformation Assay: This assay assesses the ability of a substance to induce

neoplastic transformation in cultured cells.

Signaling Pathways and Mechanisms of Toxicity
There is no information available in the scientific literature regarding the specific cellular

signaling pathways affected by dinitromethane. For many toxic compounds, pathways related

to oxidative stress, inflammation, and apoptosis are common targets[13][14]. Future research

should investigate the potential for dinitromethane to perturb these and other critical cellular

signaling networks.

A generalized workflow for investigating the mechanism of toxicity of a novel compound like

dinitromethane is presented below.
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In Vitro Assessment

In Vivo Assessment

Mechanistic Studies

Cell Viability Assays
(e.g., MTT, LDH)

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Inform dose selection

Genotoxicity Assays
(Ames, Chromosomal Aberration)

Repeated Dose Toxicity Studies

Guide long-term study design

High-Content Screening

Histopathology

Transcriptomics (RNA-Seq) Proteomics Metabolomics

Signaling Pathway Analysis

Click to download full resolution via product page

Caption: A generalized workflow for toxicological assessment.

Analytical Methods
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The accurate quantification of dinitromethane in environmental and biological matrices is

essential for exposure assessment and fate studies. While specific methods for

dinitromethane are not widely published, techniques used for other nitroaromatic compounds

can be adapted.

Methodology: High-Performance Liquid Chromatography (HPLC) with UV detection or Gas

Chromatography-Mass Spectrometry (GC-MS) are suitable techniques[15][16][17][18][19].

Sample preparation would likely involve liquid-liquid extraction for aqueous samples and

solid-phase extraction for more complex matrices.

A general workflow for the analysis of dinitromethane in an environmental water sample is

depicted below.

Water Sample Collection Sample Preservation
(Refrigeration)

Liquid-Liquid Extraction
(e.g., with Dichloromethane) Concentration of Extract Analysis by GC-MS or HPLC Data Quantification and Reporting

Click to download full resolution via product page

Caption: Workflow for dinitromethane analysis in water.

Conclusion
This technical guide highlights a significant lack of publicly available environmental and

toxicological data for dinitromethane. This absence of information poses challenges for a

comprehensive risk assessment. To address these critical data gaps, a suite of standardized

experimental protocols has been recommended. The generation of this data is imperative for

ensuring the safe handling and use of dinitromethane in research and industrial applications,

and for any consideration of its potential in drug development. Researchers are strongly

encouraged to conduct and publish studies on the environmental fate and toxicology of this

compound.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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